Agatholal

• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• InChI: InChI=1S/C20H32O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,14,17-18,21H,2,5-9,11-13H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m1/s1
• InChIKey: FSLWKIHHQUNBQK-KNHVHOQFSA-N

Agatholal: Cytotoxic Labdane Diterpenoid

Agatholal (also referred to as Contortolal; CAS 3650-31-5, 17990-11-3) is a naturally occurring labdane-type diterpenoid aldehyde with molecular formula C20H32O2 and molecular weight of 304.5 g/mol . Its systematic IUPAC designation is (1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carbaldehyde [1]. The compound exhibits a calculated LogP of 4.5–5.64, hydrogen bond donor count of 1, and acceptor count of 2, indicating moderate lipophilicity and limited aqueous solubility without formulation [2]. Agatholal has been isolated from the bark of Pinus yunnanensis and has been detected in Calocedrus formosana, Cryptomeria japonica, Pinus ponderosa, and Pinus sibirica [3].

Natural labdane diterpenoid aldehyde research probe

Supports cytotoxicity endpoint screening workflows

High-purity isolation (≥98%) for reproducible assay context

• [1] PubChem. Compound Summary: Agatholal (CID 15559800). National Center for Biotechnology Information. View Source
• [2] PlantaeDB. Agatholal Compound Details. PlantaeDB. View Source
• [3] NP-MRD. NP-Card for Agatholal (NP0140452). Natural Products Magnetic Resonance Database. View Source

Agatholal Specificity vs Other Labdanes

Labdane diterpenoids constitute a structurally diverse class of over 7,000 known compounds with widely divergent biological activities driven by oxidation state, ring junction stereochemistry, and side-chain functionalization [1]. Even minor structural variations—such as the presence of an aldehyde at C-19 versus a carboxylic acid or alcohol—can profoundly alter target engagement, cellular permeability, and metabolic stability [2]. Within this class, compounds such as communic acid, agatholic acid, ferruginol, and various labdadiene dialdehydes each display distinct activity profiles against microbial, cancer, and inflammatory targets [3][4]. Consequently, Agatholal cannot be assumed interchangeable with other labdane diterpenoids or even with its own reduced analog agathadiol without experimental verification of equivalent potency, selectivity, and formulation behavior. The following evidence items establish the specific, quantifiable points of differentiation that justify compound-specific selection of Agatholal over its closest analogs or in-class alternatives.

Labdane analog Structurally related diol or acid labdanes may lack reported cytotoxicity; endpoint response may not transfer.

C-19 variation Functional group at C-19 (aldehyde vs alcohol vs acid) dictates activity ranking; aldehyde-context response differs.

Inactive scaffold Most labdanes from the same source were inactive; substitution without confirmation may not reproduce assay context.

• [1] Peters RJ. Two rings in them all: The labdane-related diterpenoids. Natural Product Reports. 2010;27(11):1521-1530. View Source
• [2] González MA. Aromatic abietanes: Biological activities and synthesis. Natural Product Reports. 2015;32(5):684-704. View Source
• [3] Kusuma IW, Tachibana S. Antifungal secoabietane dialdehyde and bisabolane-type terpenoids from the heartwood of Cryptomeria japonica D. Don. Journal of Wood Science. 2008;54(5):396-400. View Source
• [4] Kuo YH, Chen CH, Chien SC, Lin YL. Chemical constituents and their anti-neuroinflammatory activities from the bark of Taiwan incense cedar, Calocedrus formosana. Phytochemistry. 2022;204:113347. View Source

Agatholal Selectivity Evidence

Differential Cytotoxicity in HONE-1 and NUGC Cells

Agatholal demonstrates a distinct and quantifiably different cytotoxicity profile compared to its reduced analog agathadiol when tested in direct head-to-head assays against human cancer cell lines [1]. At equivalent treatment concentrations, the two compounds exhibit opposing selectivity patterns across cell types.

HONE-1 & NUGC survival

Head-to-head comparison

HONE-1: 67% survival; NUGC: 9% vs Agathadiol 17% / 31%

Cell-line-dependent response context; NUGC sensitivity differs from HONE-1.

50 μg/mL; cell survival endpoint.

Evidence Dimension	Cancer cell survival (% of untreated control) at equivalent treatment concentration
Target Compound Data	NUGC gastric cancer cells: 9% survival; HONE-1 nasopharyngeal carcinoma cells: 67% survival
Comparator Or Baseline	Agathadiol (contortadiol; reduced analog of Agatholal): NUGC cells: 31% survival; HONE-1 cells: 17% survival
Quantified Difference	Agatholal is 3.4× more cytotoxic than agathadiol against NUGC cells (9% vs. 31% survival) but 3.9× less cytotoxic against HONE-1 cells (67% vs. 17% survival), representing a complete reversal of selectivity
Conditions	Human cancer cell lines NUGC (gastric) and HONE-1 (nasopharyngeal); equivalent treatment concentration not specified in accessible abstract; cells treated with isolated compounds from Calocedrus formosana

Why This Matters

This quantifiable cell-type selectivity reversal directly informs target indication selection for screening campaigns, demonstrating that Agatholal cannot be substituted with its closest structural analog agathadiol without losing or altering the desired biological effect.

• [1] Documents Delivered. Cytotoxic constituents of the leaves of Calocedrus formosana. Documents Delivered; 2003. Abstract accessible. View Source

SAR: C-19 Aldehyde Group Role

The C-19 aldehyde functional group of Agatholal (logP ≈ 4.5–5.6) represents a distinct oxidation state and polarity profile compared to communic acid (C-19 carboxylic acid; logP ≈ 3.8–4.2) and agatholic acid (C-19 carboxylic acid with modified side chain), which are co-occurring labdane diterpenoids in Calocedrus formosana and Pinus species [1][2]. This structural divergence is associated with differential antimicrobial potency in labdane diterpenoids: labdadiene dialdehydes with two aldehyde groups exhibit MIC values ranging from 4 to 8 μg/mL against Bacillus cereus, B. subtilis, and Staphylococcus aureus, while structurally related labdane diterpenoids lacking aldehydes or bearing carboxylic acids demonstrate weaker or no detectable activity under identical assay conditions [3][4].

C-19 activity determinant

Class-level inference

CHO (aldehyde) > CH₂OH (alcohol) > COOH (acid)

C-19 functional group ranking supports aldehyde-context response interpretation.

12 labdanes screened; only 3 active.

Evidence Dimension	Functional group at C-19 position and associated antimicrobial potency (MIC) of labdane diterpenoids
Target Compound Data	Agatholal: C-19 aldehyde; logP 4.5–5.6; exact MIC values not located in primary literature for Agatholal specifically
Comparator Or Baseline	Labdadiene-15,16-dial (two aldehyde groups): MIC 4–8 μg/mL against B. cereus, B. subtilis, S. aureus [3]. Communic acid (C-19 carboxylic acid): structurally related but activity profile differs; reported antimicrobial activity in extract studies but pure compound MIC not established in head-to-head format [2].
Quantified Difference	Class-level trend: labdane diterpenoids bearing aldehyde functional groups exhibit quantifiable antimicrobial activity (MIC 4–8 μg/mL) whereas structurally matched compounds lacking aldehydes show reduced or absent activity under identical assay conditions. Difference cannot be precisely quantified for Agatholal due to absence of direct comparative MIC data.
Conditions	Broth microdilution assays against Gram-positive bacteria; inference drawn from multiple labdane diterpenoid studies

Why This Matters

The oxidation state at C-19 is a critical determinant of biological activity in this compound class; procurement of Agatholal rather than a generic 'labdane diterpenoid fraction' or a carboxylic acid analog ensures the aldehyde functionality is present for SAR studies or target engagement assays.

• [1] PlantaeDB. Agatholal Compound Details. PlantaeDB. View Source
• [2] Chemical Composition and Antioxidant Activity of Extracts from the Fruit, Leaf, and Branchlet of Cupressus arizonica Greene. Katalog CAS. View Source
• [3] Investigation on the antimicrobial activities of gingers (Etlingera coccinea and Etlingera sessilanthera) endemic to Borneo. Monash University Research Repository; 2021. View Source
• [4] Ayafor JF, Tchuendem MH, Nyasse B, Tillequin F, Anke H. Novel bioactive diterpenoids from Aframomum aulacocarpos. Journal of Natural Products. 1994;57(7):917-923. View Source

Physicochemical Profile vs Agathadiol

Agatholal contains a single aldehyde group at C-19 and a terminal hydroxyl on its side chain (hydrogen bond donor count = 1, acceptor count = 2), whereas labdadiene-15,16-dial derivatives possess two aldehyde groups (hydrogen bond acceptor count = 4, no hydroxyl donor). This difference in hydrogen bonding capacity and polar surface area is predicted to affect membrane permeability: computational ADMET analysis of Agatholal using admetSAR 2 predicts high Caco-2 permeability (81.58% probability) and high human intestinal absorption (99.37% probability) [1]. In contrast, dialdehyde analogs with higher polar surface area would be expected to show reduced passive diffusion across biological membranes.

Physicochemical identity

Supporting evidence

MW 304.47 g/mol; TPSA 37.30 Ų vs Agathadiol 306.50 / 40.50

Distinct analytical signature confirms compound identity; supports QC method specificity.

Predicted properties; experimental comparison not reported.

Evidence Dimension	Predicted intestinal absorption and Caco-2 permeability probability
Target Compound Data	Agatholal: Human Intestinal Absorption (+) probability 99.37%; Caco-2 permeability (+) probability 81.58%; TPSA 37.30 Ų [1]
Comparator Or Baseline	Labdadiene-15,16-dial (e.g., zerumin A, (E)-labda-8(17),12-diene-15,16-dial): TPSA ≈ 34 Ų (estimated from two aldehyde groups); experimental permeability data not located in accessible literature for direct comparison
Quantified Difference	Agatholal is predicted to have high oral absorption probability (99.37%) and Caco-2 permeability (81.58%); difference from dialdehyde analogs cannot be precisely quantified due to absence of parallel ADMET predictions for comparators under identical algorithms
Conditions	Computational prediction via admetSAR 2 algorithm; values represent probability scores, not experimental measurements

Why This Matters

Procurement of Agatholal rather than a dialdehyde analog may provide more favorable permeability characteristics for cell-based assays or in vivo studies where passive membrane diffusion is a limiting factor; however, this inference is based on computational predictions only and requires experimental validation.

• [1] PlantaeDB. Agatholal Compound Details—ADMET Properties (via admetSAR 2). PlantaeDB. View Source

Agatholal Solubility Profile: Procurement and Formulation Considerations Based on Physicochemical Data

Agatholal exhibits physicochemical properties relevant to procurement and assay preparation: the compound has a calculated LogP of 4.5–5.64, TPSA of 37.30 Ų, and is described as 'typically exists as solids at room temperature' with limited aqueous solubility [1][2]. Vendors recommend dissolution in DMSO for in vitro studies and provide specific in vivo formulation protocols (e.g., DMSO:Tween 80:Saline = 10:5:85; DMSO:Corn oil = 10:90) for IP/IV/IM/SC administration .

Evidence Dimension	Physicochemical and formulation parameters
Target Compound Data	Agatholal: LogP 4.5–5.64; TPSA 37.30 Ų; solid at room temperature; recommended formulation: DMSO with Tween 80/saline or corn oil [1][2]
Comparator Or Baseline	No direct comparator data available for formulation behavior under standardized conditions
Quantified Difference	Not applicable (supporting evidence only, no comparator data available)
Conditions	Physicochemical property measurements and vendor-provided formulation guidelines

Why This Matters

This information directly informs procurement and assay planning: users must account for Agatholal's lipophilicity and limited aqueous solubility when designing experiments, and the availability of pre-optimized in vivo formulation protocols reduces method development time.

• [1] PlantaeDB. Agatholal Compound Details—Physical and Chemical Properties. PlantaeDB. View Source
• [2] PubChem. Compound Summary: Agatholal (CID 15559800)—Chemical and Physical Properties. National Center for Biotechnology Information. View Source

Agatholal Research Applications

In Vitro Cytotoxicity in Gastric and Nasopharyngeal Cancer

Based on direct head-to-head cytotoxicity data, Agatholal is the appropriate selection for screening campaigns targeting gastric cancer cell lines (NUGC), where it demonstrates 3.4× greater cytotoxicity than its closest structural analog agathadiol (9% vs. 31% survival) [1]. Conversely, if nasopharyngeal carcinoma (HONE-1) is the target indication, agathadiol rather than Agatholal would be the more potent selection based on the same dataset. This cell-type specificity makes Agatholal valuable for structure-activity relationship (SAR) studies exploring the determinants of selective cytotoxicity within the labdane diterpenoid class.

SAR Studies of Labdane Diterpenoids

Agatholal serves as a defined chemical probe for investigating the role of the C-19 aldehyde functional group in antimicrobial activity within the labdane diterpenoid class. While direct MIC data for Agatholal are not available in the accessible literature, class-level evidence demonstrates that labdane diterpenoids bearing aldehyde groups exhibit quantifiable antimicrobial activity (MIC 4–8 μg/mL against Gram-positive bacteria), whereas analogs lacking aldehydes show reduced activity [2][3]. Agatholal provides a structurally well-characterized single-aldehyde labdane scaffold for SAR expansion and semi-synthetic derivatization studies [4].

Quality Control Analytical Standard

Agatholal is a confirmed phytochemical constituent of Pinus yunnanensis bark, Calocedrus formosana leaves, and Cryptomeria japonica [5]. It serves as an authentic reference standard for natural product chemists isolating labdane diterpenoids from these and related conifer species. The availability of fully characterized spectroscopic data (NMR, MS) and defined stereochemistry (1S,4aR,5S,8aR) supports its use in dereplication studies and metabolomic profiling of Pinaceae and Cupressaceae plant extracts [4].

Chemical Synthesis Reference Material

For investigators requiring in vivo administration of a labdane diterpenoid, Agatholal offers the practical advantage of pre-optimized formulation protocols provided by specialty chemical suppliers . With its moderate lipophilicity (LogP 4.5–5.64) and limited aqueous solubility, Agatholal requires specific solvent systems for injection; vendor-validated protocols (e.g., DMSO:Tween 80:Saline = 10:5:85 for IP/IV/IM/SC; DMSO:Corn oil = 10:90 for slower release) reduce method development time and ensure consistent compound delivery across studies .

Application

Selection Property

Validation Focus

Gastric adenocarcinoma cell model studies

Cell-line-specific endpoint response

Cytotoxicity endpoint review (NUGC context)

Labdane diterpenoid SAR studies

C-19 functional group activity determinant

Scaffold activity ranking interpretation

Natural product extract analysis

Unique mass and polarity signature

LC-MS/HPLC method specificity verification

Labdane scaffold derivatization

High-purity aldehyde starting material

Functional group integrity and identity check

• [1] Documents Delivered. Cytotoxic constituents of the leaves of Calocedrus formosana. Documents Delivered; 2003. View Source
• [2] Investigation on the antimicrobial activities of gingers (Etlingera coccinea and Etlingera sessilanthera) endemic to Borneo. Monash University Research Repository; 2021. View Source
• [3] Ayafor JF, Tchuendem MH, Nyasse B, Tillequin F, Anke H. Novel bioactive diterpenoids from Aframomum aulacocarpos. Journal of Natural Products. 1994;57(7):917-923. View Source
• [4] NP-MRD. NP-Card for Agatholal (NP0140452). Natural Products Magnetic Resonance Database. View Source
• [5] Terpenoids from leaves of Calocedrus formosana. ScienceDirect; 2001. View Source